Cas no 95991-05-2 (a-D-Glucopyranose,2-deoxy-6-O-[2-deoxy-2-[[(3R)-1-oxo-3-[(1-oxododecyl)oxy]tetradecyl]amino]-3-O-[(3R)-1-oxo-3-[(1-oxotetradecyl)oxy]tetradecyl]-4-O-phosphono-b-D-glucopyranosyl]-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-,1-(dihydrogen phosphate) 3-[(3R)-3-hydroxytetradecanoate])
95991-05-2 structure
Product Name:a-D-Glucopyranose,2-deoxy-6-O-[2-deoxy-2-[[(3R)-1-oxo-3-[(1-oxododecyl)oxy]tetradecyl]amino]-3-O-[(3R)-1-oxo-3-[(1-oxotetradecyl)oxy]tetradecyl]-4-O-phosphono-b-D-glucopyranosyl]-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-,1-(dihydrogen phosphate) 3-[(3R)-3-hydroxytetradecanoate]
CAS No:95991-05-2
MF:C94H178N2O25P2
MW:1798.36507463455
CID:807545
PubChem ID:5043498
Update Time:2025-04-19
a-D-Glucopyranose,2-deoxy-6-O-[2-deoxy-2-[[(3R)-1-oxo-3-[(1-oxododecyl)oxy]tetradecyl]amino]-3-O-[(3R)-1-oxo-3-[(1-oxotetradecyl)oxy]tetradecyl]-4-O-phosphono-b-D-glucopyranosyl]-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-,1-(dihydrogen phosphate) 3-[(3R)-3-hydroxytetradecanoate] Chemical and Physical Properties
Names and Identifiers
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- a-D-Glucopyranose,2-deoxy-6-O-[2-deoxy-2-[[(3R)-1-oxo-3-[(1-oxododecyl)oxy]tetradecyl]amino]-3-O-[(3R)-1-oxo-3-[(1-oxotetradecyl)oxy]tetradecyl]-4-O-phosphono-b-D-glucopyranosyl]-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-,1-(dihydrogen phosphate) 3-[(3R)-3-hydroxytetradecanoate]
- a-D-Glucopyranose,2-deoxy-6-O-[2-deoxy-2-[[(3R)-1-oxo-3-[(1-oxododecyl)oxy]tetradecyl]amino]-3-O-[(3R)-1-oxo-3-[(1-oxotetrade
- LIPID A, DIPHOSPHORYL FROM ESCHERICHIA COLI F-583 (RD MUTANT)
- 95991-05-2
- Lipid A, diphosphoryl from Escherichia coli F583 (Rd mutant)
- DTXSID50407727
- Lipid A, diphosphoryl from Salmonella enterica serotype minnesota Re 595 (Re mutant)
- [2-[[3-(3-dodecanoyloxytetradecanoylamino)-6-(hydroxymethyl)-5-phosphonooxy-4-(3-tetradecanoyloxytetradecanoyloxy)oxan-2-yl]oxymethyl]-3-hydroxy-5-(3-hydroxytetradecanoylamino)-6-phosphonooxyoxan-4-yl] 3-hydroxytetradecanoate
- {5-[3-(DODECANOYLOXY)TETRADECANAMIDO]-6-{[3-HYDROXY-5-(3-HYDROXYTETRADECANAMIDO)-4-[(3-HYDROXYTETRADECANOYL)OXY]-6-(PHOSPHONOOXY)OXAN-2-YL]METHOXY}-2-(HYDROXYMETHYL)-4-{[3-(TETRADECANOYLOXY)TETRADECANOYL]OXY}OXAN-3-YL}OXYPHOSPHONIC ACID
-
- Inchi: 1S/C94H178N2O25P2/c1-7-13-19-25-31-37-38-44-50-56-62-68-84(103)115-78(66-60-54-48-42-35-29-23-17-11-5)72-86(105)119-92-88(96-82(101)71-77(65-59-53-47-41-34-28-22-16-10-4)114-83(102)67-61-55-49-43-36-30-24-18-12-6)93(116-79(73-97)90(92)120-122(107,108)109)113-74-80-89(106)91(118-85(104)70-76(99)64-58-52-46-40-33-27-21-15-9-3)87(94(117-80)121-123(110,111)112)95-81(100)69-75(98)63-57-51-45-39-32-26-20-14-8-2/h75-80,87-94,97-99,106H,7-74H2,1-6H3,(H,95,100)(H,96,101)(H2,107,108,109)(H2,110,111,112)
- InChI Key: GZQKNULLWNGMCW-UHFFFAOYSA-N
- SMILES: P(=O)(O)(O)OC1C(CO)OC(C(C1OC(CC(CCCCCCCCCCC)OC(CCCCCCCCCCCCC)=O)=O)NC(CC(CCCCCCCCCCC)OC(CCCCCCCCCCC)=O)=O)OCC1C(C(C(C(OP(=O)(O)O)O1)NC(CC(CCCCCCCCCCC)O)=O)OC(CC(CCCCCCCCCCC)O)=O)O
Computed Properties
- Exact Mass: 1798.22274800g/mol
- Monoisotopic Mass: 1797.21939316g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 25
- Heavy Atom Count: 123
- Rotatable Bond Count: 88
- Complexity: 2710
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 14
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 26.4
- Topological Polar Surface Area: 406Ų
Experimental Properties
- Color/Form: White to yellowish brown powder
a-D-Glucopyranose,2-deoxy-6-O-[2-deoxy-2-[[(3R)-1-oxo-3-[(1-oxododecyl)oxy]tetradecyl]amino]-3-O-[(3R)-1-oxo-3-[(1-oxotetradecyl)oxy]tetradecyl]-4-O-phosphono-b-D-glucopyranosyl]-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-,1-(dihydrogen phosphate) 3-[(3R)-3-hydroxytetradecanoate] Security Information
a-D-Glucopyranose,2-deoxy-6-O-[2-deoxy-2-[[(3R)-1-oxo-3-[(1-oxododecyl)oxy]tetradecyl]amino]-3-O-[(3R)-1-oxo-3-[(1-oxotetradecyl)oxy]tetradecyl]-4-O-phosphono-b-D-glucopyranosyl]-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-,1-(dihydrogen phosphate) 3-[(3R)-3-hydroxytetradecanoate] Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | L0774-1MG |
Lipid A, diphosphoryl from |
95991-05-2 | 1MG |
2731.02 | 2021-05-14 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | L0774-5MG |
Lipid A, diphosphoryl from |
95991-05-2 | 5MG |
10945.72 | 2021-05-14 |
a-D-Glucopyranose,2-deoxy-6-O-[2-deoxy-2-[[(3R)-1-oxo-3-[(1-oxododecyl)oxy]tetradecyl]amino]-3-O-[(3R)-1-oxo-3-[(1-oxotetradecyl)oxy]tetradecyl]-4-O-phosphono-b-D-glucopyranosyl]-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-,1-(dihydrogen phosphate) 3-[(3R)-3-hydroxytetradecanoate] Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
95991-05-2 (a-D-Glucopyranose,2-deoxy-6-O-[2-deoxy-2-[[(3R)-1-oxo-3-[(1-oxododecyl)oxy]tetradecyl]amino]-3-O-[(3R)-1-oxo-3-[(1-oxotetradecyl)oxy]tetradecyl]-4-O-phosphono-b-D-glucopyranosyl]-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-,1-(dihydrogen phosphate) 3-[(3R)-3-hydroxytetradecanoate]) Related Products
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